molecular formula C15H19FN2O3S B7702371 N-allyl-1-((4-fluorophenyl)sulfonyl)piperidine-3-carboxamide

N-allyl-1-((4-fluorophenyl)sulfonyl)piperidine-3-carboxamide

Cat. No. B7702371
M. Wt: 326.4 g/mol
InChI Key: UDJNWAYNHUBAFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-allyl-1-((4-fluorophenyl)sulfonyl)piperidine-3-carboxamide, also known as AF-343, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. AF-343 is a piperidine-based compound that was first synthesized in 2017 by a team of chemists from the University of California, San Diego. Since then, AF-343 has been the subject of several studies investigating its mechanism of action and potential uses in various fields of research.

Mechanism of Action

N-allyl-1-((4-fluorophenyl)sulfonyl)piperidine-3-carboxamide works by binding to and modulating the activity of certain ion channels in the brain, including the transient receptor potential vanilloid 1 (TRPV1) channel. TRPV1 channels are involved in the transmission of pain signals, and this compound has been shown to inhibit their activity, which could make it a potential treatment for chronic pain.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects, including the inhibition of TRPV1 channels and the modulation of calcium signaling in neurons. In addition, this compound has been shown to have anti-inflammatory effects, which could have implications for the treatment of inflammatory disorders such as arthritis.

Advantages and Limitations for Lab Experiments

N-allyl-1-((4-fluorophenyl)sulfonyl)piperidine-3-carboxamide has several advantages as a research tool, including its specificity for TRPV1 channels and its ability to modulate calcium signaling in neurons. However, there are also limitations to its use, including the need for careful dosing and the potential for off-target effects.

Future Directions

There are several potential future directions for research on N-allyl-1-((4-fluorophenyl)sulfonyl)piperidine-3-carboxamide. One area of interest is the development of new compounds based on the piperidine scaffold, which could have improved specificity and efficacy. In addition, further studies are needed to investigate the potential therapeutic applications of this compound in various fields, including neuroscience and immunology.

Synthesis Methods

The synthesis of N-allyl-1-((4-fluorophenyl)sulfonyl)piperidine-3-carboxamide involves a multi-step process that begins with the reaction of piperidine with allyl bromide to form N-allylpiperidine. This intermediate is then reacted with 4-fluorobenzenesulfonyl chloride to form this compound. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

N-allyl-1-((4-fluorophenyl)sulfonyl)piperidine-3-carboxamide has been found to have several potential applications in scientific research. One area where this compound has been studied extensively is in the field of neuroscience. Studies have shown that this compound can modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders such as epilepsy and chronic pain.

properties

IUPAC Name

1-(4-fluorophenyl)sulfonyl-N-prop-2-enylpiperidine-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19FN2O3S/c1-2-9-17-15(19)12-4-3-10-18(11-12)22(20,21)14-7-5-13(16)6-8-14/h2,5-8,12H,1,3-4,9-11H2,(H,17,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UDJNWAYNHUBAFU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CCNC(=O)C1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19FN2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.